![molecular formula C12H15ClF3NO B6265334 4-[4-(trifluoromethyl)phenyl]piperidin-4-ol hydrochloride CAS No. 1085946-41-3](/img/no-structure.png)
4-[4-(trifluoromethyl)phenyl]piperidin-4-ol hydrochloride
Overview
Description
4-[4-(Trifluoromethyl)phenyl]piperidin-4-ol hydrochloride (4-TFPPOH) is an organic compound used in scientific research as a tool to study the physiological and biochemical effects of certain chemicals. It is a relatively new compound and has seen increasing use in scientific research applications due to its unique properties.
Scientific Research Applications
4-[4-(trifluoromethyl)phenyl]piperidin-4-ol hydrochloride has been used in scientific research in order to study the physiological and biochemical effects of certain chemicals. It has been used in studies to investigate the effect of certain drugs on the cardiovascular system, as well as the effect of certain chemicals on the nervous system. It has also been used to study the effect of certain chemicals on the metabolism, as well as the effect of certain drugs on the endocrine system.
Mechanism of Action
The mechanism of action of 4-[4-(trifluoromethyl)phenyl]piperidin-4-ol hydrochloride is not completely understood. However, it is believed that it binds to certain receptors in the body, such as the 5-HT3 receptor, and modulates their activity. This modulation can result in changes in the activity of certain enzymes, hormones, and neurotransmitters, which can lead to changes in the physiological and biochemical effects of certain chemicals.
Biochemical and Physiological Effects
4-[4-(trifluoromethyl)phenyl]piperidin-4-ol hydrochloride has been shown to have a variety of biochemical and physiological effects. In animal studies, it has been shown to reduce the activity of certain enzymes, such as acetylcholinesterase and monoamine oxidase, which can lead to changes in the metabolism of certain chemicals. It has also been shown to modulate the activity of certain hormones, such as cortisol and noradrenaline, which can lead to changes in the endocrine system. In addition, it has been shown to modulate the activity of certain neurotransmitters, such as dopamine and serotonin, which can lead to changes in the nervous system.
Advantages and Limitations for Lab Experiments
4-[4-(trifluoromethyl)phenyl]piperidin-4-ol hydrochloride has several advantages for lab experiments. It is a relatively inexpensive compound, and it is easy to synthesize. In addition, it has a relatively low toxicity, which makes it safe to use in laboratory experiments. However, it does have some limitations. It is not very soluble in water, which can make it difficult to use in certain experiments. In addition, it is not very stable, which can limit its use in certain experiments.
Future Directions
There are several potential future directions for 4-[4-(trifluoromethyl)phenyl]piperidin-4-ol hydrochloride. One potential direction is to further investigate its mechanism of action and its effects on various biochemical and physiological processes. In addition, further research could be conducted to investigate its potential therapeutic applications, such as its use in the treatment of certain diseases. Finally, further research could be conducted to investigate its potential use in drug delivery systems, such as nanoparticles.
Synthesis Methods
4-[4-(trifluoromethyl)phenyl]piperidin-4-ol hydrochloride is synthesized by a two-step process. The first step is the reaction of 4-chloro-2-trifluoromethylphenol with piperidine to form 4-chloro-4-(trifluoromethyl)piperidine. This reaction is carried out in the presence of a base, such as sodium hydroxide or potassium carbonate, in an aqueous solution. The second step is the reaction of the 4-chloro-4-(trifluoromethyl)piperidine with hydrochloric acid to form 4-[4-(trifluoromethyl)phenyl]piperidin-4-ol hydrochloride. This reaction is also carried out in an aqueous solution.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-[4-(trifluoromethyl)phenyl]piperidin-4-ol hydrochloride involves the reaction of 4-(trifluoromethyl)benzaldehyde with piperidine followed by reduction of the resulting imine to yield the desired product.", "Starting Materials": [ "4-(trifluoromethyl)benzaldehyde", "piperidine", "sodium borohydride", "hydrochloric acid", "water" ], "Reaction": [ "Step 1: Dissolve 4-(trifluoromethyl)benzaldehyde (1.0 equiv) and piperidine (1.2 equiv) in ethanol and stir at room temperature for 24 hours.", "Step 2: Add sodium borohydride (1.5 equiv) to the reaction mixture and stir for an additional 2 hours.", "Step 3: Quench the reaction by adding hydrochloric acid and stirring for 30 minutes.", "Step 4: Extract the product with ethyl acetate and wash with water.", "Step 5: Dry the organic layer over sodium sulfate and concentrate under reduced pressure to yield the crude product.", "Step 6: Dissolve the crude product in water and add hydrochloric acid to form the hydrochloride salt.", "Step 7: Recrystallize the product from ethanol to obtain the pure 4-[4-(trifluoromethyl)phenyl]piperidin-4-ol hydrochloride." ] } | |
CAS RN |
1085946-41-3 |
Product Name |
4-[4-(trifluoromethyl)phenyl]piperidin-4-ol hydrochloride |
Molecular Formula |
C12H15ClF3NO |
Molecular Weight |
281.7 |
Purity |
95 |
Origin of Product |
United States |
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